Cas no 2428210-60-8 (Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-)

• Product Name: Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-
• CAS No: 2428210-60-8
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5165205
• Update Time: 2025-07-04

Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-

• Inchi： 1S/C9H15NO2.ClH/c1-12-9(11)6-2-7-4-10-5-8(7)3-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7-,8+;
• InChI Key： UADAHUKEUIJSDA-WYJBESNXSA-N
• SMILES： C([C@@H]1C[C@]2([H])CNC[C@]2([H])C1)(=O)OC.Cl

Additional information on Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-

Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-: A Comprehensive Overview in Modern Chemical Research

Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-, with the CAS number 2428210-60-8, represents a fascinating compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, which have garnered significant attention due to their diverse biological activities and potential applications in drug development. The intricate structure of this molecule, featuring a cyclopenta[c]pyrrole core with octahydro modification and esterification at the 5-position, combined with its hydrochloride salt form, makes it a subject of intense study in synthetic chemistry and medicinal chemistry.

The structural complexity of Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)- offers a unique scaffold for designing novel bioactive molecules. The cyclopenta[c]pyrrole moiety is a prominent feature in many biologically active natural products and synthetic compounds, known for its ability to interact with various biological targets. The presence of the octahydro group further modifies the electronic and steric properties of the molecule, influencing its reactivity and binding affinity. This compound's methyl ester functionality at the 5-position provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their broad spectrum of biological activities. Studies have shown that molecules containing cyclopenta[c]pyrrole scaffolds exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This has spurred extensive research into developing efficient synthetic routes to access this compound and its derivatives.

The synthesis of Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)- involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps typically include cyclization reactions to form the cyclopenta[c]pyrrole core, followed by functional group manipulations such as esterification and salt formation. Advanced techniques like transition metal-catalyzed reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only contribute to the availability of this compound but also advance the broader field of heterocyclic chemistry.

From a medicinal chemistry perspective, the biological activity of Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)- has been extensively explored in preclinical studies. Research indicates that this compound interacts with specific enzymes and receptors involved in various disease pathways. For instance, studies have suggested its potential role in modulating inflammatory responses by inhibiting key pro-inflammatory cytokines. Additionally, preliminary data suggest that it may exhibit anticancer properties by interfering with critical signaling pathways in tumor cells. These findings underscore the importance of this compound as a lead molecule for developing novel therapeutic agents.

The development of high-throughput screening technologies has further accelerated the discovery process for bioactive compounds like Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)-. These technologies enable researchers to rapidly assess the biological activity of large libraries of compounds against various targets. The integration of computational methods such as molecular docking and virtual screening has complemented experimental approaches by predicting potential binding interactions between this compound and biological targets. This synergistic approach has significantly enhanced the efficiency of identifying promising candidates for further development.

The future directions for research on Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-, methyl ester, hydrochloride (1:1), (3aα,5β,6aα)- are multifaceted. One key area is the optimization of synthetic routes to improve yield and reduce costs for large-scale production. Additionally， exploring new derivatives through structural modifications could lead to enhanced biological activity or improved pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions continues to grow，this compound remains a valuable asset in the quest for novel therapeutic solutions.

In conclusion，Cyclopenta[c]pyrrole-5-carboxylic acid，octahydro-,methyl ester，hydrochloride(1：1)，(3aα，5β，6aα)-(CAS no 2428210-60-8) is a structurally complex and biologically relevant compound that exemplifies the intersection of organic chemistry and pharmaceutical research。Its unique scaffold offers numerous opportunities for developing innovative drugs targeting various diseases。The ongoing research efforts aimed at synthesizing，characterizing，and optimizing this compound highlight its significance as a lead molecule in modern medicinal chemistry。With continued advancements in synthetic methodologies and computational biology，the full potential of this compound is expected to be realized，leading to breakthroughs in drug discovery and development。